Betamethasone 9,11-Epoxide
Betamethasone 9,11-Epoxide
Brand Name:
Vulcanchem
CAS No.:
981-34-0
VCID:
VC0193711
InChI:
InChI=1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,18-,19-,20-,21-,22+/m0/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C35C(O5)CC2(C1(C(=O)CO)O)C)C
Molecular Formula:
C22H28O5
Molecular Weight:
372.5 g/mol
Betamethasone 9,11-Epoxide
CAS No.: 981-34-0
VCID: VC0193711
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 981-34-0 |
|---|---|
| Product Name | Betamethasone 9,11-Epoxide |
| Molecular Formula | C22H28O5 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (1S,2S,10S,11S,13S,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one |
| Standard InChI | InChI=1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,18-,19-,20-,21-,22+/m0/s1 |
| Standard InChIKey | GBDXNHBVYAMODG-DEGNENOVSA-N |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C35C(O5)CC2(C1(C(=O)CO)O)C)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C35C(O5)CC2(C1(C(=O)CO)O)C)C |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | (9β,11β,16β)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione; Betamethasone Related Compound E |
| PubChem Compound | 101933 |
| Last Modified | Aug 15 2023 |
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